Cas no 144790-70-5 (Pentanoic acid,5-[(8-hydroxy-3,6-disulfo-1-naphthalenyl)amino]-5-oxo-)

• Product Name: Pentanoic acid,5-[(8-hydroxy-3,6-disulfo-1-naphthalenyl)amino]-5-oxo-
• CAS No: 144790-70-5
• MF: C₁₅H₁₅NO₁₀S₂
• MW: 433.410302400589
• CID: 142213
• PubChem ID: 454577
• Update Time: 2025-04-19

Pentanoic acid,5-[(8-hydroxy-3,6-disulfo-1-naphthalenyl)amino]-5-oxo- Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid,5-[(8-hydroxy-3,6-disulfo-1-naphthalenyl)amino]-5-oxo-
• 5-[(8-hydroxy-3,6-disulfonaphthalen-1-yl)amino]-5-oxopentanoic acid
• Pentanoic acid, 5-((8-hydroxy-3,6-disulfo-1-naphthalenyl)amino)-5-oxo-
• CHEMBL145556
• 4OHCOButamide-5OH-Naphth-2,7diSO3H
• 144790-70-5
• DTXSID90162808
• Pentanoic acid, 5-[(8-hydroxy-3,6-disulfo-1-naphthalenyl)amino]-5-oxo-
• 5-[(8-hydroxy-3,6-disulfo-1-naphthyl)amino]-5-oxo-pentanoic acid

• Inchi： 1S/C15H15NO10S2/c17-12-7-10(28(24,25)26)5-8-4-9(27(21,22)23)6-11(15(8)12)16-13(18)2-1-3-14(19)20/h4-7,17H,1-3H2,(H,16,18)(H,19,20)(H,21,22,23)(H,24,25,26)
• InChI Key： VTABPPRWKFVMRW-UHFFFAOYSA-N
• SMILES： S(C1=CC(=C2C(=CC(=CC2=C1)S(=O)(=O)O)O)NC(CCCC(=O)O)=O)(=O)(=O)O

Computed Properties

• Exact Mass: 433.01375
• Monoisotopic Mass: 433.01373802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 798
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 212Ų

Experimental Properties

• PSA: 195.37